N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C25H25FN2O4S/c1-2-32-23-11-9-22(10-12-23)28(33(30,31)24-13-7-21(26)8-14-24)18-25(29)27-16-15-19-5-3-4-6-20(19)17-27/h3-14H,2,15-18H2,1H3
• InChI Key: RRSGDVDJCNLCPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)N2CCC3=CC=CC=C3C2)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C25H25FN2O4S
• Molecular Weight: 468.5 g/mol

Description

The compound “N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-(4-ethoxyphenyl)-4-fluorobenzenesulfonamide” is a chemical compound with potential pharmacological properties. It belongs to the class of compounds known as 3,4-dihydroisoquinolinones.

Synthesis Analysis

The synthesis of such compounds generally involves N-alkylation of 3,3’-dimethyl-3,4-dihydroisoquinoline derivatives followed by oxidation of the resulting iminium salts. The reaction conditions for both steps are usually mild, and the desired cyclization products can be obtained in good yield.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, compounds of the 3,4-dihydroisoquinolinone class have been found to exhibit various biological and pharmacological properties, such as anti-nausea/vomiting, antidiabetic, and antiallergy/antiasthmatic activities.

Future Directions

Compounds of the 3,4-dihydroisoquinolinone class have shown promise in various areas of pharmacology. This compound, with its unique structure, could be a subject of future research in drug discovery and development.